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Compound of Interest

Compound Name: Anhydrosafflor yellow B

Cat. No.: B15590464 Get Quote

An in-depth technical guide to Anhydrosafflor yellow B (ASYB), a prominent bioactive

compound derived from Carthamus tinctorius, for researchers, scientists, and professionals in

drug development.

Introduction
Carthamus tinctorius L., commonly known as safflower, is an annual herb belonging to the

Asteraceae family.[1] For centuries, its vibrant florets have been utilized in traditional medicine,

particularly in Asia, to promote blood circulation, alleviate pain, and treat a range of conditions

including cardiovascular diseases, menstrual problems, and post-partum hemorrhage.[2][3][4]

The plant is a rich source of various bioactive metabolites, with flavonoids being a predominant

group.[4]

Among these, Anhydrosafflor yellow B (ASYB) has emerged as a pharmacologically

significant quinochalcone C-glycoside.[5][6] ASYB, along with Hydroxysafflor yellow A (HSYA),

is considered one of the primary water-soluble, bioactive constituents of safflower.[7][8] This

guide provides a comprehensive technical overview of ASYB, covering its chemical properties,

extraction and isolation from Carthamus tinctorius, pharmacological activities with a focus on

underlying signaling pathways, and detailed experimental protocols for its investigation.

Chemical Properties of Anhydrosafflor Yellow B
Anhydrosafflor yellow B is a dimeric quinochalcone C-glycoside.[6] It is recognized for its

antioxidant properties and its role in various therapeutic effects observed with safflower
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extracts.[5]

Table 1: Chemical and Physical Properties of Anhydrosafflor Yellow B

Property Value Reference

Molecular Formula C₄₈H₅₂O₂₆ [6]

Molecular Weight 1044.91 g/mol [6]

Chemical Class Quinochalcone C-glycoside [5]

Appearance Yellow amorphous powder

Solubility Water-soluble [7][9]

CAS Number 184840-84-4 [10]

Stability

Most effective in neutral to

slightly alkaline conditions.

Acts as a reducing agent.

[6]

Extraction and Isolation from Carthamus tinctorius
The extraction and purification of ASYB from safflower florets are critical steps for research and

development. Ultrasonic-assisted extraction has been optimized for efficient recovery of ASYB

and HSYA.[11] Subsequent purification is typically achieved through chromatographic

techniques.

Experimental Protocol: Ultrasonic-Assisted Extraction
This protocol is based on an optimized method for the simultaneous extraction of HSYA and

ASYB from safflower.[11]

Objective: To extract Anhydrosafflor yellow B from dried safflower florets.

Materials and Equipment:

Dried safflower (Carthamus tinctorius) florets, powdered
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Solvent (e.g., 70% ethanol)[12]

Ultrasonic bath or probe system

Filter paper or centrifugation system

Rotary evaporator

Procedure:

Sample Preparation: Weigh a specific amount of powdered safflower florets.

Solvent Addition: Add the extraction solvent to the safflower powder at a defined solvent-to-

material ratio. An optimized ratio is 16 mL/g.[11]

Ultrasonic Extraction: Place the mixture in an ultrasonic bath. Set the extraction parameters

as follows:

Temperature: 66°C

Time: 36 minutes

Ultrasonic Power: 150 W

Separation: After extraction, separate the supernatant from the solid residue by filtration or

centrifugation.

Concentration: Concentrate the resulting extract using a rotary evaporator under reduced

pressure to remove the solvent.

Drying: Dry the concentrated extract to obtain the crude extract containing ASYB.

Experimental Protocol: Purification by Preparative HPLC
Preparative High-Performance Liquid Chromatography (prep-HPLC) is an effective method for

isolating and purifying ASYB from the crude extract to a high degree of purity.[13][14]

Objective: To purify Anhydrosafflor yellow B from a crude safflower extract.
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Materials and Equipment:

Crude safflower extract

Preparative HPLC system with a suitable detector (e.g., UV-Vis)

Reverse-phase preparative column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile and water with 0.5% acetic acid)[15]

Fraction collector

Procedure:

Sample Preparation: Dissolve the crude extract in a suitable solvent, and filter it to remove

any particulate matter.

System Equilibration: Equilibrate the prep-HPLC system with the initial mobile phase

composition.

Injection: Inject the prepared sample onto the column.

Chromatographic Separation: Perform the separation using a gradient elution method. The

specific gradient will depend on the column and system but will involve varying the

proportions of acetonitrile and acidified water to effectively separate ASYB from other

components. ASYB has a longer retention time than HSYA, indicating it is less polar.[11][14]

Fraction Collection: Monitor the eluent at a suitable wavelength (e.g., 403 nm) and collect the

fractions corresponding to the ASYB peak.[11]

Purity Analysis: Analyze the purity of the collected fractions using analytical HPLC. Purity

levels of 93-98% can be achieved.[15]

Solvent Removal: Combine the pure fractions and remove the solvent using a rotary

evaporator or lyophilization to obtain purified ASYB.

Quantitative Data: Extraction and Purification Yields
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The efficiency of the extraction and purification processes is summarized below.

Table 2: Summary of Quantitative Data for ASYB Extraction and Purification

Parameter Method Value Reference

Extraction Yield
Ultrasonic-Assisted

Extraction
~0.30% [11]

Purification Yield Reverse-Phase MPLC
1.07 g from 9.2 g of

extract
[15]

Final Purity HPLC Analysis 93% - 100% [15]

Pharmacological Activities and Mechanisms of
Action
ASYB exhibits a range of pharmacological effects, with its neuroprotective, anti-inflammatory,

and antioxidant activities being the most extensively studied.[16][17] These effects are

mediated through the modulation of specific signaling pathways.

Neuroprotection in Cerebral Ischemia
ASYB has demonstrated significant neuroprotective effects in models of cerebral

ischemia/reperfusion (I/R) injury.[16] It works by reducing oxidative stress and apoptosis. One

of the key mechanisms is the activation of the Silent Information Regulator 1 (SIRT1) signaling

pathway.[7][16]

SIRT1 Pathway Activation: ASYB upregulates the expression of SIRT1, a protein

deacetylase that plays a crucial role in cellular stress resistance and longevity.[16]

Downstream Effects: Activation of SIRT1 leads to the deacetylation and subsequent

activation of downstream targets, including Forkhead box O1 (FOXO1) and Peroxisome

proliferator-activated receptor-gamma coactivator 1-alpha (PGC1α).[7][16] This cascade

enhances the expression of antioxidant enzymes and mitochondrial biogenesis.
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Anti-Apoptotic Action: ASYB also modulates the expression of apoptosis-related proteins,

increasing the level of the anti-apoptotic protein Bcl-2 and decreasing the pro-apoptotic

protein Bax.[16]
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Caption: ASYB-mediated activation of the SIRT1 signaling pathway.

Anti-Inflammatory Effects
Chronic inflammation is a key factor in the pathology of ischemic stroke. ASYB has been shown

to alleviate brain injury by suppressing the inflammatory response.[17] This is achieved by

inhibiting the HSP60/TLR4/NF-κB signaling pathway.

Pathway Inhibition: In the context of cerebral ischemia, Heat Shock Protein 60 (HSP60) and

Toll-like receptor 4 (TLR4) expression is elevated. ASYB treatment suppresses the mRNA

and protein levels of both.[17]

NF-κB Suppression: By inhibiting the upstream components, ASYB decreases the activation

of Nuclear Factor-kappa B (NF-κB), a critical transcription factor for inflammatory gene
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expression.[17]

Cytokine Reduction: The inhibition of NF-κB leads to a significant reduction in the production

of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-

6 (IL-6).[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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